Cas no 568572-21-4 (2-(benzo[b]thiophen-2-yl)-5,5-dimethyl-1,3,2-dioxaborolane)

2-(benzo[b]thiophen-2-yl)-5,5-dimethyl-1,3,2-dioxaborolane Properties

Names and Identifiers

• 2-(benzo[b]thiophen-2-yl)-5,5-dimethyl-1,3,2-dioxaborolane
• 5,5-dimethyl-2-(benzothiophen-2-yl)-1,3,2-dioxaborinane;
• 568572-21-4
• 2-(Benzo[b]thiophen-2-yl)-4,4-dimethyl-1,3,2-dioxaborolane
• 2-(Benzo[b]thiophen-2-yl)-5,5-dimethyl-1,3,2-dioxaborolane
• 2-(1-benzothiophen-2-yl)-4,4-dimethyl-1,3,2-dioxaborolane
• +Expand

• InChIKey： QYEGHRKFAWIRAQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H13BO2S/c1-12(2)8-14-13(15-12)11-7-9-5-3-4-6-10(9)16-11/h3-7H,8H2,1-2H3
• SMILES： B1(OCC(O1)(C)C)C2=CC3=CC=CC=C3S2

Computed Properties

• Exact Mass: 246.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 232.0729310g/mol
• Heavy Atom Count: 16
• Complexity: 272
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• LogP: 2.66950
• PSA: 46.70000